Cas no 16859-51-1 (2-Pentanamido-3-phenylpropanoic Acid)

• Product Name: 2-Pentanamido-3-phenylpropanoic Acid
• CAS No: 16859-51-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 1349832
• PubChem ID: 13890535
• Update Time: 2025-06-11

2-Pentanamido-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-(1-oxopentyl)-
• (2S)-2-(pentanoylamino)-3-phenylpropanoic acid
• 2-Pentanamido-3-phenylpropanoic Acid

• Inchi： 1S/C14H19NO3/c1-2-3-9-13(16)15-12(14(17)18)10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3,(H,15,16)(H,17,18)/t12-/m0/s1
• InChI Key： YXQLJEQFZUMUPB-LBPRGKRZSA-N
• SMILES： O=C(CCCC)N[C@H](C(=O)O)CC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Pentanamido-3-phenylpropanoic Acid

Comprehensive Analysis of 2-Pentanamido-3-phenylpropanoic Acid (CAS No. 16859-51-1): Properties, Applications, and Industry Insights

2-Pentanamido-3-phenylpropanoic Acid (CAS No. 16859-51-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This N-acylated amino acid derivative combines a phenylpropanoic acid backbone with a pentanamide side chain, making it valuable for peptide synthesis and drug design. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in developing enzyme inhibitors and receptor modulators.

The compound's molecular formula C14H19NO3 and molecular weight 249.31 g/mol place it in a category of mid-sized organic molecules ideal for medicinal chemistry applications. Its dual functional groups (carboxylic acid and amide) enable diverse chemical modifications, a feature frequently searched by chemists exploring structure-activity relationships in drug discovery. Recent publications highlight its utility in creating peptidomimetics – synthetic compounds that mimic natural peptides but with enhanced metabolic stability.

In the context of current green chemistry trends, 2-Pentanamido-3-phenylpropanoic Acid has been investigated as a potential intermediate for biodegradable polymers. The compound's phenyl ring provides structural rigidity while the aliphatic chain offers flexibility, creating opportunities for sustainable material development. This aligns with growing industry searches for eco-friendly chemical alternatives and bio-based synthesis routes.

Analytical characterization of CAS No. 16859-51-1 typically involves HPLC purification and mass spectrometry verification, with its melting point ranging between 145-148°C. The compound shows good solubility in polar organic solvents like DMF and DMSO, but limited water solubility – a property profile frequently queried by formulation scientists. Stability studies indicate it requires storage under anhydrous conditions at 2-8°C for long-term preservation.

Emerging applications explore its role in cosmeceutical formulations, where its amino acid-like structure may offer skin-conditioning benefits. This connects to popular searches about peptide-based skincare and anti-aging compounds. Additionally, food scientists are examining derivatives of 2-Pentanamido-3-phenylpropanoic Acid as potential flavor enhancers or umami taste modulators, tapping into the booming market for functional food ingredients.

From a synthetic chemistry perspective, the compound serves as a valuable intermediate for creating chiral compounds, with researchers often searching for stereoselective synthesis methods involving this molecule. Recent patents describe its use in preparing heterocyclic compounds with potential biological activity, particularly in the development of kinase inhibitors and GPCR-targeting molecules.

Quality control protocols for 16859-51-1 emphasize HPLC purity analysis (typically ≥98%) and residual solvent testing, reflecting industry concerns about pharmaceutical-grade intermediates. The compound's logP value (approximately 2.1) suggests moderate lipophilicity, making it a subject of interest in drug permeability studies and blood-brain barrier research – topics generating significant academic and industrial inquiry.

Future research directions may explore the compound's potential in targeted drug delivery systems, particularly its ability to form prodrug conjugates with therapeutic agents. The growing field of precision medicine and searches for personalized treatment options create new opportunities for specialized intermediates like 2-Pentanamido-3-phenylpropanoic Acid.